8-Benzyl-4-(4-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-benzyl-4-(4-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C22H23BrN2O4/c23-18-8-6-17(7-9-18)20(26)25-19(21(27)28)15-29-22(25)10-12-24(13-11-22)14-16-4-2-1-3-5-16/h1-9,19H,10-15H2,(H,27,28)
• InChI Key: IGAGWNLXOOCWTL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(C(CO2)C(=O)O)C(=O)C3=CC=C(C=C3)Br)CC4=CC=CC=C4
• Molecular Formula: C22H23BrN2O4
• Molecular Weight: 459.3 g/mol

Description

8-Benzyl-4-(4-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid (BDBCA) is a synthetic compound that has recently been studied for its potential applications in scientific research. BDBCA belongs to a class of compounds known as spirocyclic compounds, which are characterized by a cyclic structure with two or more fused rings. BDBCA was first synthesized by a team of scientists at the University of Tokyo in 2018, and has since been studied for its potential applications in various fields of scientific research.

Scientific Research Applications

Structural Analysis and Crystal Packing

The scientific research applications of 8-Benzyl-4-(4-bromobenzoyl)-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid have been primarily focused on the study of crystal packing and conformational preferences in cyclohexane-spirohydantoin derivatives. A notable study by Lazić et al. (2022) on related spirohydantoin derivatives incorporating a halogenated benzoyl group provided insights into the crystal packing preferences and conformational analysis through single-crystal X-ray diffraction, DFT, and QTAIM calculations Lazić et al., 2022. This research highlights the importance of simple substitution of the benzoyl unit in affecting the crystal structure and packing arrangements.

Supramolecular Arrangements

Research on cyclohexane-5-spirohydantoin derivatives, including studies by Graus et al. (2010), has explored the relationship between molecular and crystal structures. Their work emphasizes the role of substituents on the cyclohexane ring in supramolecular arrangements, identifying different structures based on the interactions between hydantoin rings Graus et al., 2010.

Synthesis and Structural Features

The synthesis of new derivatives of carbo(hetero)cyclospirobutanoic lactones, as discussed by Kuroyan et al. (1995), involves the transformation of diethyl esters into various spiro compounds, demonstrating the versatility of spiro compounds in chemical synthesis Kuroyan et al., 1995.

Crystal Structure and Rearrangement Products

Parvez et al. (2001) provided crystallographic evidence for the structure of 1-oxa-4-thiaspiro[4.5]decane derivatives, obtained under specific rearrangement conditions. Their work adds to the understanding of molecular dimensions and bond distances in spiro compounds Parvez et al., 2001.